Cas no 90082-04-5 (Taurocholat)

• Product Name: Taurocholat
• CAS No: 90082-04-5
• MF: C₂₆H₄₅NO₇S
• MW: 515.703007459641
• CID: 2044288
• Update Time: 2026-04-28

Taurocholat Chemical and Physical Properties

Names and Identifiers

• Taurocholat
• Taurocholsaeure

• Inchi： InChI=1S/C26H45NO7S/c1-15(4-7-23(31)27-10-11-35(32,33)34)18-5-6-19-24-20(14-22(30)26(18,19)3)25(2)9-8-17(28)12-16(25)13-21(24)29/h15-22,24,28-30H,4-14H2,1-3H3,(H,27,31)(H,32,33,34)/t15-,16?,17-,18-,19+,20+,21-,22+,24+,25+,26-/m1/s1
• InChI Key： WBWWGRHZICKQGZ-FBJWDKEHSA-N
• SMILES： C[C@@H]([C@H]1CC[C@H]2[C@H]3[C@@H]([C@]4(CC[C@@H](O)CC4C[C@H]3O)C)C[C@H](O)[C@]12C)CCC(NCCS(=O)(O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 8